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Compound of Interest

Compound Name: ML 297

Cat. No.: B609137

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the proper disposal
procedures for ML297, a selective activator of the G-protein-coupled inwardly-rectifying
potassium (GIRK) channels.

ML297, with the chemical formula C17H14F2N4O, is recognized for its potential in neurological
research. Due to its chemical nature and potential environmental impact, it is imperative to
follow established safety protocols for its disposal.

Key Safety and Disposal Information

Based on available safety data, ML297 is classified as hazardous to the aquatic environment.
Therefore, it must not be disposed of down the drain or in regular waste streams. The primary
route for disposal is through a licensed professional waste disposal service.
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Identifier Value

N-(3,4-Difluorophenyl)-N'-(3-methyl-1-phenyl-
1H-pyrazol-5-yl)urea

Chemical Name

CAS Number 1443246-62-5

H410: Very toxic to aquatic life with long lasting
Hazard Statement
effects.

Precautionary Statements P273: Avoid release to the environment.

P391: Collect spillage.

P501: Dispose of contents/ container to an

approved waste disposal plant.

Experimental Protocols for Disposal
The disposal of ML297, whether in solid form or in solution, should be conducted in accordance
with institutional and local regulations for hazardous chemical waste.

Solid Waste Disposal:

» Collection: Collect waste ML297 powder and any contaminated consumables (e.g., weighing
boats, pipette tips, gloves) in a clearly labeled, sealed container. The container should be
compatible with chemical waste.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name: "N-(3,4-Difluorophenyl)-N'-(3-methyl-1-phenyl-1H-pyrazol-5-yl)urea
(ML297)".

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from incompatible materials.

o Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal contractor.

Liquid Waste Disposal (Solutions):
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e Solvent Compatibility: ML297 is often dissolved in solvents such as DMSO. Waste solutions
should be collected in a designated, sealed container that is compatible with the solvent
used.

e Segregation: Do not mix ML297 waste solutions with other chemical waste streams unless
explicitly permitted by your institution's EHS guidelines.

e Labeling: The liquid waste container must be clearly labeled as "Hazardous Waste" and
include the chemical name "N-(3,4-Difluorophenyl)-N'-(3-methyl-1-phenyl-1H-pyrazol-5-
ylurea (ML297)" and the solvent used (e.g., "in DMSQO").

o Storage and Disposal: Store the sealed container in a designated hazardous waste
accumulation area and arrange for disposal through your institution's EHS office or a
licensed contractor.

Disposal Procedure Workflow

The following diagram illustrates the logical workflow for the proper disposal of ML297.
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Caption: Workflow for the proper disposal of ML297 waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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